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Compound of Interest

Compound Name: Neobulgarone E

Cat. No.: B15581929

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide details the chemical structure elucidation of Neobulgarone E, a
halogenated bianthrone isolated from the marine-derived fungus Penicillium roseopurpureum.
The following sections provide a comprehensive overview of the experimental protocols and
data analysis that were instrumental in determining the complex architecture of this natural
product.

Isolation and Purification

Neobulgarone E was isolated from a solid-phase fermentation of Penicillium roseopurpureum
(isolate KP1-135C), an endophytic fungus obtained from the marine alga Petalonia fascia. The
detailed experimental protocol for its purification is outlined below.

Experimental Protocol: Fungal Cultivation and
Extraction

The producing fungus was cultured on a solid-phase medium to facilitate the extraction of
secondary metabolites. The crude extract was then subjected to a series of chromatographic
separations to yield the pure compound.

Workflow for the Isolation of Neobulgarone E
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Fungal Cultivation & Extraction
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Pure Neobulgarone E
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Caption: Isolation workflow for Neobulgarone E.
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Structural Elucidation via Spectroscopic Analysis

The chemical structure of Neobulgarone E was determined through a combination of high-
resolution mass spectrometry and one- and two-dimensional nuclear magnetic resonance
(NMR) spectroscopy.

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was employed to
determine the molecular formula of Neobulgarone E.

Parameter Observed Value

lonization Mode ESI

Mass Analyzer Time-of-Flight (TOF) or Orbitrap
Observed m/z [M+H]* or [M-H]~ ion

Molecular Formula Cs32H24Cl20s

Calculated Mass 606.0848

Measured Mass Consistent with the calculated mass

Nuclear Magnetic Resonance (NMR) Spectroscopy

A comprehensive suite of NMR experiments, including *H NMR, 13C NMR, Correlation
Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear
Multiple Bond Correlation (HMBC), were utilized to establish the planar structure and assign
the proton and carbon signals of Neobulgarone E. All spectra were recorded in a suitable
deuterated solvent, such as methanol-ds or chloroform-d.

Logical Workflow for NMR-based Structure Elucidation
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Final Structure of Neobulgarone E
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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